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Compound Name: 2-Tridecanone

Cat. No.: B165437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical and biological

properties of 2-Tridecanone (CAS 593-08-8), a naturally occurring methyl ketone with

significant insecticidal and repellent activities. This document consolidates key data on its

physicochemical characteristics, details experimental protocols for its synthesis and biological

evaluation, and elucidates a known signaling pathway involved in its detoxification in insects.

The information is presented to support further research and development in the fields of pest

management and chemical ecology.

Chemical Information and Properties
2-Tridecanone, also known as methyl undecyl ketone, is a saturated methyl ketone with the

chemical formula C₁₃H₂₆O. It is found naturally in the wild tomato species Lycopersicon

hirsutum f. glabratum, where it acts as a potent insecticide. It is also utilized in the flavor and

fragrance industry.

Physicochemical Properties
A summary of the key physicochemical properties of 2-Tridecanone is presented in Table 1.
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Property Value Reference

CAS Number 593-08-8

Molecular Formula C₁₃H₂₆O

Molecular Weight 198.34 g/mol

Appearance White crystalline solid [1]

Melting Point 28-31 °C

Boiling Point 263 °C (at 760 mmHg)

Density 0.822 g/mL at 25 °C

Solubility

Soluble in organic solvents

(e.g., ethanol, DMSO), limited

solubility in water.

[2]

Vapor Pressure 0.003 mmHg at 20°C

Flash Point 107 °C

Chemical Structure

CH3 C=O (CH2)10 CH3

Click to download full resolution via product page

Figure 1: Chemical structure of 2-Tridecanone.

Synthesis and Purification
A common and effective method for the synthesis of 2-Tridecanone and other methyl ketones

is the acetoacetic ester synthesis.

Experimental Protocol: Acetoacetic Ester Synthesis of 2-
Tridecanone
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This protocol is a general procedure adapted for the synthesis of 2-Tridecanone.

Materials:

Ethyl acetoacetate

Sodium ethoxide (NaOEt)

1-Bromoundecane

Ethanol (absolute)

Sodium hydroxide (NaOH) solution

Hydrochloric acid (HCl)

Diethyl ether

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Enolate Formation: In a round-bottom flask equipped with a reflux condenser and a dropping

funnel, dissolve sodium ethoxide in absolute ethanol. To this solution, add ethyl acetoacetate

dropwise with stirring. The reaction mixture is then heated to reflux for a short period to

ensure complete formation of the sodium salt of the enolate.

Alkylation: To the cooled enolate solution, add 1-bromoundecane dropwise through the

dropping funnel. The mixture is then refluxed until the reaction is complete (typically

monitored by TLC).

Saponification and Decarboxylation: After cooling, the reaction mixture is treated with an

aqueous solution of sodium hydroxide and heated to reflux to saponify the ester.

Subsequently, the solution is acidified with hydrochloric acid and heated, which induces

decarboxylation to yield the crude 2-Tridecanone.

Work-up and Purification: The cooled reaction mixture is extracted with diethyl ether. The

organic layers are combined, washed with brine, and dried over anhydrous magnesium
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sulfate. The solvent is removed under reduced pressure to yield the crude product.

Purification: The crude 2-Tridecanone can be purified by vacuum distillation or

recrystallization from a suitable solvent like ethanol. Purity can be assessed by Gas

Chromatography-Mass Spectrometry (GC-MS).

Biological Activity and Experimental Protocols
2-Tridecanone exhibits significant insecticidal and repellent properties against a variety of

insect species.

Insecticidal Activity against Heliothis zea
2-Tridecanone is toxic to the larvae of the corn earworm, Heliothis zea. The toxicity is often

evaluated using a diet-overlay bioassay.

Table 2: Toxicity of 2-Tridecanone to Heliothis zea Larvae

Bioassay Type Endpoint Value Reference

Diet-overlay LC₅₀

Varies with larval

instar and exposure

time

[3]

Experimental Protocol: Diet-Overlay Bioassay for
Heliothis zea
Materials:

Artificial insect diet

Multi-well bioassay trays

2-Tridecanone stock solution in a suitable solvent (e.g., acetone)

Heliothis zea larvae (e.g., third instar)

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b165437?utm_src=pdf-body
https://www.benchchem.com/product/b165437?utm_src=pdf-body
https://www.benchchem.com/product/b165437?utm_src=pdf-body
https://www.benchchem.com/product/b165437?utm_src=pdf-body
https://www.cotton.org/beltwide/proceedings/2005-2022/data/conferences/2009/papers/9816.pdf
https://www.benchchem.com/product/b165437?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diet Preparation: Prepare the artificial diet according to a standard protocol and dispense a

known volume into each well of the bioassay trays.

Treatment Application: Prepare serial dilutions of the 2-Tridecanone stock solution. Apply a

small, precise volume of each dilution evenly onto the surface of the diet in the wells. A

control group should be treated with the solvent alone. Allow the solvent to evaporate

completely.

Larval Infestation: Place one Heliothis zea larva into each well.

Incubation: Seal the trays and incubate under controlled conditions (e.g., 25-27°C, 16:8 h

light:dark photoperiod).

Data Collection: Assess larval mortality at predetermined time points (e.g., 24, 48, 72, and 96

hours). Larvae that are unable to move when prodded are considered dead.

Data Analysis: Calculate the lethal concentration (LC₅₀) values using probit analysis.

Repellent Activity against Ticks
2-Tridecanone has demonstrated repellent effects against various tick species, including

Amblyomma americanum (lone star tick).

Table 3: Repellency of 2-Tridecanone against Amblyomma americanum

Concentration Repellency (%)
Time Post-
Application (hours)

Reference

0.25 mg/cm² (on

cheesecloth)
85 6 [4]

Experimental Protocol: Two-Choice Repellency
Bioassay
Materials:

Petri dishes or similar arenas

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b165437?utm_src=pdf-body
https://www.benchchem.com/product/b165437?utm_src=pdf-body
https://www.benchchem.com/product/b165437?utm_src=pdf-body
https://www.researchgate.net/figure/RNAi-HaNrf2-and-HaAhR-affects-the-biosynthesis-and-metabolism-of-insect-hormones-A_fig4_366404695
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Filter paper or cheesecloth

2-Tridecanone solution in a suitable solvent (e.g., ethanol)

Adult ticks (Amblyomma americanum)

Procedure:

Arena Preparation: Cut filter paper or cheesecloth to fit the bottom of the Petri dish. Treat

one half of the substrate with the 2-Tridecanone solution and the other half with the solvent

control. Allow the solvent to evaporate.

Tick Introduction: Place a single adult tick in the center of the arena.

Observation: Record the amount of time the tick spends on the treated versus the untreated

side over a defined period. The position of the tick can be recorded at regular intervals.

Data Analysis: Calculate the percent repellency based on the distribution of the ticks or the

time spent in each zone.

Mechanism of Action and Signaling Pathways
The precise molecular mechanism of action of 2-Tridecanone as an insecticide is an area of

ongoing research. However, studies on the detoxification of 2-Tridecanone in insects have

shed light on a key signaling pathway involved in the insect's response to this xenobiotic.

In the cotton bollworm, Helicoverpa armigera, exposure to 2-Tridecanone induces a

detoxification response regulated by a signaling pathway involving the transcription factors

HaNrf2 and HaAhR.

HaNrf2 and HaAhR Signaling Pathway in Response to 2-
Tridecanone
Upon exposure to 2-Tridecanone, a signaling cascade is initiated that leads to the activation of

the transcription factors HaNrf2 (Nuclear factor erythroid 2-related factor 2) and HaAhR (Aryl

hydrocarbon receptor). These transcription factors then bind to specific response elements in

the promoter regions of various detoxification genes, leading to their upregulation. This
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includes genes encoding for cytochrome P450 monooxygenases (P450s), glutathione S-

transferases (GSTs), and UDP-glucuronosyltransferases (UGTs). The increased expression of

these enzymes enhances the metabolism and detoxification of 2-Tridecanone, thereby

conferring tolerance to the insect.
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Figure 2: Signaling pathway for 2-Tridecanone detoxification in H. armigera.

Experimental Workflow: RNAi Knockdown to Study
Gene Function
To confirm the role of genes like HaNrf2 and HaAhR in 2-Tridecanone tolerance, RNA

interference (RNAi) can be employed to silence their expression.
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Figure 3: Experimental workflow for RNAi-mediated gene silencing.

Conclusion
2-Tridecanone is a natural compound with demonstrated efficacy as an insecticide and

repellent. This guide provides foundational knowledge and experimental frameworks for

researchers interested in its synthesis, biological activity, and mechanism of action. Further

investigation into its specific molecular targets and the development of optimized formulations

will be crucial for its potential application in integrated pest management strategies. The

elucidation of the HaNrf2 and HaAhR signaling pathway in its detoxification provides a valuable

starting point for understanding insect resistance mechanisms and for the development of

synergists to enhance its efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. youtube.com [youtube.com]

2. A Laboratory Diet-Overlay Bioassay to Monitor Resistance in Lygus lineolaris (Hemiptera:
Miridae) to Insecticides Commonly Used in the Mississippi Delta - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. cotton.org [cotton.org]

4. researchgate.net [researchgate.net]

To cite this document: BenchChem. [An In-Depth Technical Guide to 2-Tridecanone (CAS
593-08-8)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165437#cas-number-593-08-8-chemical-information]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b165437?utm_src=pdf-body-img
https://www.benchchem.com/product/b165437?utm_src=pdf-body
https://www.benchchem.com/product/b165437?utm_src=pdf-custom-synthesis
https://www.youtube.com/watch?v=lHLxc0RKQ-I
https://pubmed.ncbi.nlm.nih.gov/32658274/
https://pubmed.ncbi.nlm.nih.gov/32658274/
https://pubmed.ncbi.nlm.nih.gov/32658274/
https://www.cotton.org/beltwide/proceedings/2005-2022/data/conferences/2009/papers/9816.pdf
https://www.researchgate.net/figure/RNAi-HaNrf2-and-HaAhR-affects-the-biosynthesis-and-metabolism-of-insect-hormones-A_fig4_366404695
https://www.benchchem.com/product/b165437#cas-number-593-08-8-chemical-information
https://www.benchchem.com/product/b165437#cas-number-593-08-8-chemical-information
https://www.benchchem.com/product/b165437#cas-number-593-08-8-chemical-information
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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